Cas no 2223047-60-5 (1-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2223047-60-5
• MF: C₁₂H₁₉BN₂O₂
• MW: 234.102463006973
• MDL: MFCD26519735
• CID: 4711412
• PubChem ID: 133662257
• Update Time: 2024-11-06

1-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Cyclopropyl-1H-pyrazole-3-boronic Acid Pinacol Ester
• SY264957
• CC1(C)OB(OC1(C)C)c1ccn(n1)C1CC1
• D76902
• MFCD26519735
• 1-Cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CS-0109689
• 1-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• EN300-6296730
• 2223047-60-5

• MDL： MFCD26519735
• Inchi： 1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)10-7-8-15(14-10)9-5-6-9/h7-9H,5-6H2,1-4H3
• InChI Key： WIXZJXZTMRTXRA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C3CC3)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 234.1539580 g/mol
• Monoisotopic Mass: 234.1539580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.10
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters